Cas no 179626-68-7 (Carbamic acid,N-2-benzothiazolyl-, 1,1-dimethylethyl ester)

Carbamic acid,N-2-benzothiazolyl-, 1,1-dimethylethyl ester structure
179626-68-7 structure
Product Name:Carbamic acid,N-2-benzothiazolyl-, 1,1-dimethylethyl ester
CAS No:179626-68-7
MF:C12H14N2O2S
MW:250.316761493683
CID:113223
PubChem ID:12129278
Update Time:2025-04-18

Carbamic acid,N-2-benzothiazolyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,N-2-benzothiazolyl-, 1,1-dimethylethyl ester
    • tert-butyl benzo[d]thiazol-2-ylcarbamate
    • Carbamic acid, 2-benzothiazolyl-, 1,1-dimethylethyl ester (9CI)
    • SCHEMBL6643291
    • TERT-BUTYL N-(1,3-BENZOTHIAZOL-2-YL)CARBAMATE
    • 179626-68-7
    • CS-0372252
    • 2-(t-butoxycarbonylamino)benzothiazole
    • JWQBIRJVULZPNO-UHFFFAOYSA-N
    • AKOS014476306
    • FT-0760582
    • Inchi: 1S/C12H14N2O2S/c1-12(2,3)16-11(15)14-10-13-8-6-4-5-7-9(8)17-10/h4-7H,1-3H3,(H,13,14,15)
    • InChI Key: JWQBIRJVULZPNO-UHFFFAOYSA-N
    • SMILES: S1C(=NC2C=CC=CC1=2)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 250.07772
  • Monoisotopic Mass: 250.07759887g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 79.5Ų

Experimental Properties

  • PSA: 51.22
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